Cas no 1296786-90-7 (2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide)
2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide
- SY274131
-
- MDL: MFCD32702026
- Inchi: 1S/C22H29N3O3/c1-17(28-21-10-8-20(27-3)9-11-21)22(26)23-19-6-4-18(5-7-19)16-25-14-12-24(2)13-15-25/h4-11,17H,12-16H2,1-3H3,(H,23,26)
- InChI Key: UXRBLURDLHFZSS-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OC)C(C)C(NC1C=CC(=CC=1)CN1CCN(C)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 466
- XLogP3: 2.8
- Topological Polar Surface Area: 54
2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1196101-1g |
2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide |
1296786-90-7 | 95% | 1g |
$1085 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1196101-1g |
2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide |
1296786-90-7 | 95% | 1g |
$1085 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1196101-1g |
2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide |
1296786-90-7 | 95% | 1g |
$1085 | 2025-02-26 |
2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide
Professional Introduction to Compound with CAS No. 1296786-90-7 and Product Name: 2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide
The compound identified by the CAS number 1296786-90-7 and the product name 2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-methoxyphenoxy group and a 4-methyl-1-piperazinyl moiety, contribute to its unique pharmacological profile, making it a promising candidate for further investigation in drug discovery and development.
Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The 2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide structure exemplifies this trend by incorporating elements that suggest dual or even polypharmacological activity. The 4-methyl-1-piperazinyl group, in particular, is well-known for its ability to modulate neurotransmitter systems, which has led to its extensive use in the development of central nervous system (CNS) drugs. When combined with the 4-Methoxyphenoxy substituent, this compound exhibits properties that may be beneficial in treating a range of neurological disorders.
One of the most compelling aspects of this compound is its potential to interact with serotonin and dopamine receptors, which are key targets in the treatment of depression, anxiety, and other CNS disorders. The 4-methyl-1-piperazinyl moiety is known to enhance binding affinity to these receptors, while the 4-Methoxyphenoxy group may contribute to improved solubility and bioavailability. These characteristics make this compound an attractive candidate for further exploration in preclinical and clinical studies.
In recent years, there has been a growing interest in developing novel therapeutics that combine efficacy with minimal side effects. The 2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide molecule appears to meet these criteria by leveraging structural elements that have been proven effective in previous drug candidates. The presence of both a phenolic ether group and a piperazine derivative suggests that this compound may exhibit both central nervous system activity and potential peripheral effects, depending on the specific biological context.
Furthermore, the synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process required to construct its complex framework involves advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions. These synthetic strategies not only highlight the versatility of modern chemical methodologies but also underscore the compound's synthetic accessibility, which is crucial for large-scale production and further pharmacological evaluation.
Current research in pharmacology emphasizes the importance of understanding the molecular mechanisms underlying drug action. The 2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide molecule offers a unique opportunity to investigate these mechanisms due to its complex structure and multiple potential binding sites. Studies using computational modeling and experimental techniques such as radioligand binding assays can provide valuable insights into its interactions with biological targets. Such information is essential for optimizing its pharmacological properties and developing safe and effective therapeutic agents.
The potential applications of this compound extend beyond traditional CNS therapies. Emerging research suggests that it may also have utility in treating inflammatory conditions by modulating immune responses. The 4-Methoxyphenoxy group has been shown to possess anti-inflammatory properties in some contexts, while the piperazine moiety may influence immune cell function. These findings open up new avenues for exploring its therapeutic potential in conditions such as autoimmune diseases and chronic inflammation.
In conclusion, the compound with CAS number 1296786-90-7, known as 2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide, represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable asset for researchers aiming to develop novel therapeutics for neurological and inflammatory disorders. As more data becomes available on its pharmacological properties and mechanisms of action, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.
1296786-90-7 (2-(4-Methoxyphenoxy)-N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)